Cas no 2721-16-6 (2-Oxiranecarboxylic acid, 3-(4-fluorophenyl)-3-methyl-, ethyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 3-(4-fluorophenyl)-3-methyl-, ethyl ester
• CAS No: 2721-16-6
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 2930701
• Update Time: 2025-06-13

2-Oxiranecarboxylic acid, 3-(4-fluorophenyl)-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 3-(4-fluorophenyl)-3-methyl-, ethyl ester

• Inchi： 1S/C12H13FO3/c1-3-15-11(14)10-12(2,16-10)8-4-6-9(13)7-5-8/h4-7,10H,3H2,1-2H3
• InChI Key： ANXSZPSRSYZERM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C=C2)(C)C1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Oxiranecarboxylic acid, 3-(4-fluorophenyl)-3-methyl-, ethyl ester

2-Oxiranecarboxylic acid, 3-(4-fluorophenyl)-3-methyl-, ethyl ester and Its Significance in Modern Chemical Biology

2-Oxiranecarboxylic acid, 3-(4-fluorophenyl)-3-methyl-, ethyl ester, identified by its CAS number 2721-16-6, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluorophenyl moiety and an ethyl ester group contributes to its distinct chemical properties, making it a valuable scaffold for further derivatization and functionalization.

The compound’s structure incorporates a 2-oxiranecarboxylic acid backbone, which is known for its reactivity and utility in organic synthesis. The 3-(4-fluorophenyl) substituent introduces electronic and steric effects that can modulate the compound’s interactions with biological targets. These features make it an attractive candidate for drug discovery efforts aimed at identifying molecules with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications. The fluorine atom, due to its ability to influence metabolic stability, lipophilicity, and binding affinity, has become a cornerstone in medicinal chemistry. The 4-fluorophenyl group in this compound not only enhances its pharmacological potential but also aligns it with the broader trend of incorporating fluorine into drug candidates to improve their overall efficacy.

Research into 2-Oxiranecarboxylic acid derivatives has shown their utility in various biological processes. The oxirane ring, a three-membered heterocycle, is known for its reactivity and ability to participate in nucleophilic addition reactions. This property makes it a versatile intermediate in the synthesis of more complex molecules. In particular, the ethyl ester functionality provides a handle for further chemical manipulation, allowing researchers to explore diverse structural modifications.

One of the most compelling aspects of this compound is its potential as a building block for the development of small-molecule inhibitors. The combination of the fluorophenyl, methyl, and oxiranecarboxylic acid groups creates a multifaceted scaffold that can interact with multiple targets within biological systems. This polyvalent nature is particularly valuable in the pursuit of drugs that can modulate complex signaling pathways.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. Compounds containing these motifs have demonstrated promising activity against a range of diseases, including cancer and inflammatory disorders. The 3-(4-fluorophenyl)-3-methyl-2-oxiranecarboxylic acid ethyl ester derivative fits well within this category, offering a unique structural framework that could lead to novel therapeutic interventions.

The ethyl ester group in the molecule also plays a crucial role in determining its solubility and bioavailability. Ester functionalities are often used to enhance the pharmacokinetic properties of drug candidates, making them more suitable for oral administration or other routes of delivery. This feature is particularly relevant in the context of developing drugs that need to be administered frequently or have limited absorption profiles.

In conclusion, 2-Oxiranecarboxylic acid, 3-(4-fluorophenyl)-3-methyl-, ethyl ester (CAS no 2721-16-6) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, including the fluorophenyl substituent and the presence of an ethyl ester, make it a versatile scaffold for drug discovery efforts. The compound’s potential as a building block for small-molecule inhibitors underscores its importance in developing novel therapeutic agents that address complex biological challenges.